Cas no 1157350-76-9 (Benzenamine, N-(1-ethyl-2-methylpropyl)-)

• Product Name: Benzenamine, N-(1-ethyl-2-methylpropyl)-
• CAS No: 1157350-76-9
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 5215625
• Update Time: 2025-06-08

Benzenamine, N-(1-ethyl-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpentan-3-yl)aniline
• Benzenamine, N-(1-ethyl-2-methylpropyl)-

• Inchi： 1S/C12H19N/c1-4-12(10(2)3)13-11-8-6-5-7-9-11/h5-10,12-13H,4H2,1-3H3
• InChI Key： GQHDRRXQNRYTMA-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C(CC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• XLogP3: 4.2
• Topological Polar Surface Area: 12

Additional information on Benzenamine, N-(1-ethyl-2-methylpropyl)-

Benzenamine, N-(1-ethyl-2-methylpropyl)- (CAS No. 1157350-76-9): An Overview of Its Properties and Applications

Benzenamine, N-(1-ethyl-2-methylpropyl)- (CAS No. 1157350-76-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic amine functionality and a branched alkyl substituent, which contribute to its distinct physical and chemical properties.

The molecular formula of Benzenamine, N-(1-ethyl-2-methylpropyl)- is C₁₀H₁₇N, and it has a molecular weight of approximately 151.24 g/mol. The compound is typically synthesized through the reaction of aniline with 1-ethyl-2-methylpropyl halide or through other advanced synthetic routes. Its structure can be represented as:

C₆H₅NHCH(CH₃)CH₂C₄H₉

Physical Properties:

Benzenamine, N-(1-ethyl-2-methylpropyl)- is a colorless to pale yellow liquid at room temperature. It has a characteristic amine odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound has a boiling point of around 200°C and a melting point of -30°C. Its density is approximately 0.85 g/cm³ at 20°C.

Chemical Properties:

The primary chemical property of Benzenamine, N-(1-ethyl-2-methylpropyl)- is its reactivity as an amine. It can participate in various chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and condensation reactions. The presence of the branched alkyl substituent enhances its solubility in non-polar solvents and affects its reactivity profile compared to simpler aromatic amines.

Synthesis and Production:

The synthesis of Benzenamine, N-(1-ethyl-2-methylpropyl)- can be achieved through several methods. One common approach involves the reaction of aniline with 1-bromo-3-methylbutane in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds via nucleophilic substitution at the bromine atom, leading to the formation of the desired product. Alternatively, transition metal-catalyzed coupling reactions can be employed to achieve higher yields and selectivity.

Analytical Methods:

The characterization of Benzenamine, N-(1-ethyl-2-methylpropyl)- can be performed using various analytical techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods are crucial for ensuring the purity and identity of the compound in both research and industrial settings.

Applications:

Benzenamine, N-(1-ethyl-2-methylpropyl)- finds applications in several areas due to its unique properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of drugs with diverse therapeutic effects. For example, it can be used in the production of analgesics, anti-inflammatory agents, and antiviral compounds. The compound's ability to form stable complexes with metal ions also makes it useful in coordination chemistry and materials science.

In materials science, Benzenamine, N-(1-ethyl-2-methylpropyl)- can be incorporated into polymers to enhance their mechanical properties or to introduce functional groups for further modification. Additionally, it has been explored as a ligand in catalytic systems for various organic transformations.

Safety Considerations:

Safety is a critical aspect when handling any chemical compound. While specific safety data for Benzenamine, N-(1-ethyl-2-methylpropyl)- may vary depending on its form and concentration, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles. It is also advisable to handle the compound in well-ventilated areas to minimize exposure to vapors.

Literature Review:

The scientific literature provides valuable insights into the properties and applications of Benzenamine, N-(1-ethyl-2-methylpropyl)-. Recent studies have explored its use as a precursor in the synthesis of novel pharmaceuticals with improved bioavailability and reduced side effects. For instance, a study published in the Journal of Medicinal Chemistry reported the development of new antiviral agents derived from this compound that showed promising activity against several viral strains.

In another study published in the Journal of Polymer Science: Polymer Chemistry Edition, researchers investigated the use of Benzenamine, N-(1-ethyl-2-methylpropyl)--based monomers in polymer synthesis. The resulting polymers exhibited enhanced thermal stability and mechanical strength compared to traditional polymers.

FUTURE DIRECTIONS:

The future research on Benzenamine, N-(1-ethyl-2-methylpropyl)- is likely to focus on expanding its applications in pharmaceuticals and materials science. Ongoing efforts aim to optimize synthetic routes for higher yields and purity levels while exploring new derivatives with enhanced functional properties. Additionally, computational methods such as molecular dynamics simulations may provide further insights into the behavior of this compound under different conditions.